
A Comprehensive Technical Guide to Solvent
Orange 60

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B3432604 Get Quote

This technical guide provides an in-depth overview of Solvent Orange 60, a perinone-type

dye. It is intended for researchers, scientists, and professionals in drug development and

materials science who may utilize this compound in their work. This document covers its

fundamental chemical properties, a detailed synthesis protocol, and essential safety

information.

Core Chemical and Physical Properties
Solvent Orange 60 is a synthetic organic compound classified as a cyclic ketone dye.[1] It is

recognized for its fluorescent properties and is commonly used as a colorant in various

materials.[1]

Table 1: Chemical Identifiers and Properties of Solvent Orange 60
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Property Value Reference(s)

Molecular Formula C₁₈H₁₀N₂O [1][2][3]

Molecular Weight 270.28 g/mol

IUPAC Name

2,11-

diazapentacyclo[10.7.1.0²,¹⁰.0⁴

,⁹.0¹⁶,²⁰]icosa-

1(19),4,6,8,10,12,14,16(20),17

-nonaen-3-one

CAS Registry Number 6925-69-5, 61969-47-9

C.I. Number 564100

Synonyms

C.I. Solvent Orange 60, 12H-

Phthaloperin-12-one,

Transparent Orange 3G

Table 2: Physical and Thermochemical Properties of Solvent Orange 60

Property Value Reference(s)

Appearance Yellowish-orange powder

Melting Point 230 °C

Density 1.4 - 1.53 g/cm³

Boiling Point 522.4 °C at 760 mmHg

Flash Point 269.7 °C

Heat Resistance (in PS) 300 °C

Light Fastness (in PS)
8 (on a scale of 1-8, where 8 is

superior)

Table 3: Solubility Profile of Solvent Orange 60 at 20°C
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Solvent Solubility (g/L) Reference(s)

Water Insoluble

Acetone 2.0

Butyl Acetate 2.5

Toluene 5.0

Dichloromethane 10.0

Ethanol Slightly soluble

Chloroform Slightly soluble

Benzene Slightly soluble

Xylene Slightly soluble

Synthesis of Solvent Orange 60
The primary manufacturing method for Solvent Orange 60 involves the condensation and

subsequent cyclization of Naphthalene-1,8-diamine and Phthalic anhydride. A detailed

experimental protocol, derived from publicly available patent information, is outlined below.

Objective: To synthesize Solvent Orange 60 via the condensation reaction of Phthalic

anhydride and 1,8-Naphthylenediamine.

Materials:

Phthalic anhydride

1,8-Naphthylenediamine

Hydrochloric acid solution (1-5% mass concentration)

Polar organic solvent (e.g., acetic acid, dimethylformamide (DMF), alcohol, or N-Methyl

pyrrolidone)
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Non-ionic active catalyst (e.g., fatty alcohol polyoxyethylene ether or alkylphenol

polyoxyethylene ether)

Reaction vessel equipped with stirring and reflux capabilities

Filtration apparatus

Drying oven

Procedure:

Charging the Reactor: In a reaction vessel equipped with a stirrer and reflux condenser,

combine Phthalic anhydride and 1,8-Naphthylenediamine in a 1:1 mass ratio.

Adding Reaction Media: Add the hydrochloric acid solution, the polar organic solvent, and

the non-ionic active catalyst to the reaction vessel.

The amount of hydrochloric acid solution should be 10-20 times the mass of the 1,8-

Naphthylenediamine.

The polar organic solvent should constitute 1-50% of the total reaction medium volume.

The catalyst should be 0.01-2% of the total reaction medium mass.

Reaction: Begin stirring the mixture and heat it to reflux. Maintain the reaction under reflux

for 8-15 hours.

Isolation: After the reaction period, cool the mixture and filter the resulting precipitate.

Purification: Wash the filter cake with water until the filtrate reaches a neutral pH.

Drying: Dry the purified solid product in an oven to obtain Solvent Orange 60.

This method aims to provide a high-quality product at a low production cost.
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Caption: Synthesis workflow for Solvent Orange 60.

Applications
Solvent Orange 60 is primarily utilized as a colorant for a wide range of plastics and resins

due to its good temperature resistance and high fastness. Its applications include coloring:

Polystyrene (PS)

High-Impact Polystyrene (HIPS)

Acrylonitrile Butadiene Styrene (ABS) resin

Polycarbonate (PC)

Rigid Polyvinyl Chloride (RPVC)
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Polymethyl Methacrylate (PMMA)

Styrene Acrylonitrile (SAN)

Acrylonitrile Styrene (AS)

Polyethylene Terephthalate (PET)

Polyester fibers (Estron, Caprone, Terylene)

It has also been identified as a component in plastic materials like eyeglass frames.

Safety and Handling
A thorough understanding of the hazards associated with Solvent Orange 60 is crucial for safe

laboratory practice.

Table 4: GHS Hazard Information for Solvent Orange 60

Hazard Statement Description Reference(s)

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Use in a well-ventilated area or under a chemical fume hood to control

airborne levels.

Eye/Face Protection: Wear appropriate chemical safety goggles.

Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.

Respiratory Protection: If dust is generated or ventilation is inadequate, wear an approved

respirator.
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General Hygiene: Wash hands thoroughly after handling. Avoid breathing dust. Do not eat,

drink, or smoke in the work area.

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.

Skin Contact: Immediately flush the skin with plenty of soap and water. Remove

contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Ingestion: If the victim is conscious, give 2-4 cupfuls of water or milk. Do not induce vomiting.

Seek immediate medical attention.

Storage: Store in a cool, dry, well-ventilated place in tightly sealed containers. Keep away from

strong oxidizing agents and excess heat.
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Caption: Logical relationship between hazards and safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3432604#solvent-orange-60-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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